3-(3,4-dimethoxyphenyl)-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-3-(3,4-dimethoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C28H24N4O4S/c1-35-22-12-11-18(15-23(22)36-2)32-27(34)26-25(19-8-4-5-9-20(19)29-26)30-28(32)37-16-24(33)31-14-13-17-7-3-6-10-21(17)31/h3-12,15,29H,13-14,16H2,1-2H3
• InChI Key: KTQCONRWNFYHPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)N5CCC6=CC=CC=C65)OC
• Molecular Formula: C28H24N4O4S
• Molecular Weight: 512.6 g/mol

Description

3-(3,4-dimethoxyphenyl)-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C28H24N4O4S and its molecular weight is 512.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrimido[5,4-b]indole Derivatives : Reactions involving methyl 3-amino-1H-indole-2-carboxylates with various compounds lead to the formation of 5H-pyrimido[5,4-b]indole derivatives, a category to which the compound belongs (Shestakov et al., 2009).

• Reactions for Creating Substituted Pyrimido[5,4-b]indoles : Various reactions, including those with isothiocyanates and cyanamides, have been employed to create substituted pyrimido[5,4-b]indoles, which are structurally related to the compound of interest (Golovko et al., 2008).

Biological Activities

• BET Bromodomain Inhibitors : Pyrimido[5,4-b]indole-containing compounds have been shown to be potent and orally bioavailable BET inhibitors, useful in inhibiting cell growth in leukemia and breast cancer cell lines (Zhao et al., 2017).

• Adrenoceptor Ligands : Certain 3-substituted pyrimido[5,4-b]indole-2,4-diones have been evaluated as alpha 1 adrenoceptor ligands, showing high affinity in receptor binding assays and potential for medical application (Russo et al., 1991).

Other Applications

• Antimicrobial and Anti-Proliferative Activities : Novel derivatives of pyrimido[5,4-b]indole, including those with chalcone, have been synthesized and evaluated for antimicrobial and anti-inflammatory activities, highlighting the compound's potential in medical research (Rehman et al., 2022).

• Synthesis of Novel Derivatives : Innovative methods for synthesizing new pyrimido[5,4-b]indole derivatives have been developed, further expanding the chemical versatility of compounds in this class (Kaptı et al., 2016).